1-Methyl-2-nitronaphthalene
Overview
Description
1-Methyl-2-nitronaphthalene is a chemical compound with the molecular formula C11H9NO2 . It has an average mass of 187.195 Da and a monoisotopic mass of 187.063324 Da .
Synthesis Analysis
The synthesis of 1-Nitronaphthalene, a close analogue of 1-Methyl-2-nitronaphthalene, can be achieved through the nitration of naphthalene using a classical nitrating mixture in 1,4-dioxane . The reaction occurs under homogeneous conditions and GC-MS analysis of the product showed 2 peaks corresponding to 1-nitronaphthalene (96%) and 2-nitronaphthalene (4%) .Molecular Structure Analysis
The molecular structure of 1-Methyl-2-nitronaphthalene consists of 11 carbon atoms, 9 hydrogen atoms, and 2 oxygen atoms .Chemical Reactions Analysis
Nitronaphthalene derivatives, such as 1-Methyl-2-nitronaphthalene, efficiently populate their electronically excited triplet states upon photoexcitation through ultrafast intersystem crossing (ISC) .Physical And Chemical Properties Analysis
1-Methyl-2-nitronaphthalene is a yellow solid . It is insoluble in water . Its average mass is 187.195 Da and its monoisotopic mass is 187.063324 Da .Scientific Research Applications
Excited-state Dynamics and Photochemical Properties
Excited-State Dynamics in Nitro-Naphthalene Derivatives : This research conducted femtosecond transient absorption experiments and density functional calculations on 2-methyl-1-nitronaphthalene, among others, revealing insights into its ultrafast intersystem crossing dynamics to the triplet state. The study emphasizes the molecule's behavior under photoexcitation, which is significant for applications in photochemistry (Vogt, Reichardt, & Crespo-Hernández, 2013).
Atmospheric Chemistry of Nitronaphthalenes : This study investigated the photolysis of 2-methyl-1-nitronaphthalene under atmospheric conditions, finding that photolysis is a dominant loss process for this compound. These findings help in understanding the behavior of such nitroaromatic compounds in the environment (Arey, Atkinson, Aschmann, & Schuetzle, 1990).
Photoreactions of Aromatic Compounds : This research focused on the photochemical conversion of 2-methyl-1-nitronaphthalene in various media, highlighting a type of aromatic photosubstitution reaction. Such studies are crucial for understanding the photoreactivity of nitronaphthalenes in different environments (Frśater & Havinga, 1970).
Application in Energy Storage
- 1-Nitronaphthalene in Magnesium Reserve Batteries : This study explored the use of 1-nitronaphthalene as a depolarizer in magnesium reserve batteries, assessing its reduction efficiency and suitability as a cathode material (Thirunakaran, Vasudevan, Sivashanmugam, Kumar, & Muniyandi, 1996).
Chemical Reactions and Synthesis
Reactions of 2-Nitronaphthalenes : This research investigated the reactions of 2-nitronaphthalenes with active methylene compounds in the presence of bases, which is relevant for synthetic applications in organic chemistry (Tomioka, Miyake, & Yamazaki, 1981).
Synthesis of 1-Nitronaphthalene : A study reporting a simple and efficient method for the synthesis of 1-nitronaphthalene, which is a valuable intermediate for creating various chemicals (Li Gong-an, Miao Jiang-huan, & Z. Xiaopeng, 2009).
Safety and Hazards
properties
IUPAC Name |
1-methyl-2-nitronaphthalene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2/c1-8-10-5-3-2-4-9(10)6-7-11(8)12(13)14/h2-7H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZVVTJCDVSSMPC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=CC=CC=C12)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80212240 |
Source
|
| Record name | Naphthalene, 1-methyl-2-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80212240 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
63017-87-8 |
Source
|
| Record name | 1-Methyl-2-nitronaphthalene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=63017-87-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Methyl-2-nitronaphthalene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063017878 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC153683 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=153683 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Naphthalene, 1-methyl-2-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80212240 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-METHYL-2-NITRONAPHTHALENE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/IG6TB7V6S8 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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